![molecular formula C19H16ClF5N2O2 B4231337 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine](/img/structure/B4231337.png)
1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine
Overview
Description
1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine is a synthetic compound that has been studied for its potential uses in scientific research. This compound is of interest due to its unique chemical properties and potential applications in various fields of study.
Mechanism of Action
The mechanism of action of 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine involves its ability to bind to certain receptors in the brain, including the serotonin 5-HT1A receptor and the dopamine D2 receptor. This binding results in the modulation of neurotransmitter release and subsequent changes in neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine can have a wide range of biochemical and physiological effects, including changes in neurotransmitter release, alterations in neuronal activity, and changes in gene expression. These effects are thought to be responsible for the compound's potential therapeutic benefits in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine is its ability to selectively modulate certain neurotransmitter receptors, making it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain types of experiments.
Future Directions
There are several potential future directions for research involving 1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine. These include further studies on the compound's mechanism of action, as well as investigations into its potential therapeutic uses in the treatment of neurological disorders. Additionally, there may be opportunities to develop more potent analogs of this compound that could be used in a wider range of experimental settings.
Scientific Research Applications
1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine has been studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to modulate the activity of certain neurotransmitter receptors, making it a potential candidate for the development of new drugs for the treatment of neurological disorders.
properties
IUPAC Name |
2-(4-chloro-2-methylphenoxy)-1-[4-(2,3,4,5,6-pentafluorophenyl)piperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClF5N2O2/c1-10-8-11(20)2-3-12(10)29-9-13(28)26-4-6-27(7-5-26)19-17(24)15(22)14(21)16(23)18(19)25/h2-3,8H,4-7,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHPVMGRXEXLCOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OCC(=O)N2CCN(CC2)C3=C(C(=C(C(=C3F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClF5N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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